Cas no 31255-26-2 (Bromo-PEG3-bromide)

• Product Name: Bromo-PEG3-bromide
• CAS No: 31255-26-2
• MF: C₈H₁₆Br₂O₃
• MW: 320.018841743469
• MDL: MFCD18205853
• CID: 1446434
• PubChem ID: 572269
• Update Time: 2025-11-02

Bromo-PEG3-bromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethoxy)-2-[2-(2-bromoethoxy)ethoxy]ethane
• 1-Bromo-2-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)ethane
• Bromo-PEG3-bromide
• Br-PEG4-Br
• BP-21663
• MFCD18205853
• S10639
• HY-141373
• bis[2-[2-bromoethoxy)ethyl]ether
• Bis(bromo)-PEG3
• SCHEMBL2077715
• CS-0114577
• EX-A3304
• 1-bromo-2-(2-(2-(2-bromoethoxy) ethoxy)ethoxy)ethane
• 31255-26-2
• AKOS028108698
• 10.14272/IJFMWHWXEBUOKR-UHFFFAOYSA-N.2
• 10.14272/IJFMWHWXEBUOKR-UHFFFAOYSA-N.1
• DS-020714
• Ethane,1,1'-Oxybis?2-(2-bromoethoxy)-
• C8H16Br2O3
• 3,6,9-Trioxaundecane-1,11-dibromide
• Br-PEG3-CH2CH2Br
• A936929
• 2-bromoethoxyethylether
• 1-Bromo-2-(2-[2-(2-bromoethoxy)ethoxy]ethoxy)ethane #
• doi:10.14272/IJFMWHWXEBUOKR-UHFFFAOYSA-N.2
• BS-16482
• Ethane,1,1'-Oxybisleft broken bracket2-(2-bromoethoxy)-
• 1-BROMO-2-{2-[2-(2-BROMOETHOXY)ETHOXY]ETHOXY}ETHANE
• SY245064
• Ethane, 1,1'-oxybis[2-(2-bromoethoxy)-
• doi:10.14272/IJFMWHWXEBUOKR-UHFFFAOYSA-N.1
• 1,11-dibromo-3,6,9-trioxaundecane
• DTXSID50341319

• MDL： MFCD18205853
• Inchi： 1S/C8H16Br2O3/c9-1-3-11-5-7-13-8-6-12-4-2-10/h1-8H2
• InChI Key： IJFMWHWXEBUOKR-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCBr

Computed Properties

• Exact Mass: 317.94658
• Monoisotopic Mass: 317.94662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 83.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Bromo-PEG3-bromide

Bromo-PEG3-bromide (CAS No. 31255-26-2): A Versatile Crosslinking Agent for Bioconjugation and Material Science

Bromo-PEG3-bromide (CAS 31255-26-2) is a highly valuable PEG-based linker compound widely used in pharmaceutical research, bioconjugation, and polymer chemistry. This bifunctional PEG reagent features two reactive bromo groups separated by a triethylene glycol spacer, making it ideal for creating stable molecular bridges between functional groups.

The growing demand for PEGylation reagents in drug development has positioned Bromo-PEG3-bromide as a crucial tool for researchers. Its unique structure (C8H16Br2O3) with a molecular weight of 328.02 g/mol offers excellent water solubility while maintaining chemical stability - properties highly sought after in modern bioconjugation techniques.

Recent advancements in ADC (Antibody-Drug Conjugate) technology have significantly increased the relevance of Bromo-PEG3-bromide. The compound serves as an efficient linker for connecting cytotoxic payloads to monoclonal antibodies, addressing one of the key challenges in targeted cancer therapy development. Its PEG spacer helps reduce immunogenicity while improving solubility and pharmacokinetics of the resulting conjugates.

In material science, Bromo-PEG3-bromide finds extensive application as a crosslinking agent for hydrogel formation and polymer modification. The bromo termini can participate in various nucleophilic substitution reactions, enabling the creation of novel biomaterials with tunable properties. This versatility makes it particularly valuable in developing drug delivery systems and tissue engineering scaffolds.

The synthesis and application of Bromo-PEG3-bromide continue to evolve with emerging trends in click chemistry and nanotechnology. Researchers are exploring its potential in creating smart materials that respond to environmental stimuli, a hot topic in current materials research. The compound's ability to form stable ether linkages makes it compatible with various surface modification techniques used in biosensor development.

Quality control of Bromo-PEG3-bromide typically involves HPLC analysis to ensure high purity (>95%), with special attention to moisture content due to its hygroscopic nature. Proper storage at 2-8°C under inert atmosphere is recommended to maintain stability. The compound's safety profile has been well-documented, with standard laboratory precautions being sufficient for handling.

Market analysis shows steady growth in demand for PEG-based linkers like Bromo-PEG3-bromide, driven by expanding applications in biopharmaceuticals and diagnostics. Manufacturers are responding with improved production processes to meet the need for high-purity reagents in GMP environments. This trend aligns with the broader movement toward precision medicine and personalized therapies.

For researchers working with Bromo-PEG3-bromide, recent literature highlights innovative applications in protein engineering and biomaterial fabrication. The compound's balanced hydrophilicity and reactivity make it particularly useful for creating biointerfaces that require specific ligand densities - a critical parameter in many biomedical applications.

The future development of Bromo-PEG3-bromide derivatives may focus on creating more specialized versions with orthogonal reactive groups or cleavable linkages. Such advancements would further expand its utility in controlled release systems and therapeutic applications, keeping pace with the evolving needs of modern medicine and materials science.

When sourcing Bromo-PEG3-bromide, researchers should verify certificates of analysis and consider suppliers with expertise in PEG derivatives. The compound's quality can significantly impact experimental outcomes, especially in sensitive applications like bioconjugate synthesis or surface functionalization.